Cas no 863222-24-6 (2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate)
863222-24-6 structure
Product Name:2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
CAS No:863222-24-6
MF:C13H24N2O2
MW:240.341863632202
CID:1848642
PubChem ID:68426592
Update Time:2025-04-21
2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
- CS-0036136
- SCHEMBL2881367
- racemic cis-Octahydro-pyrrolo[3,4-d]azepine-6-carboxylic acid tert-butyl ester
- 863222-24-6
- rel-tert-Butyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate
- CIS-6-BOC-OCTAHYDRO-PYRROLO[3,4-D]AZEPINE
- P10758
- starbld0001348
- BAC01307
-
- Inchi: 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-6-4-10-8-14-9-11(10)5-7-15/h10-11,14H,4-9H2,1-3H3/t10-,11+
- InChI Key: BQMAENMWXMYUEV-PHIMTYICSA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@@H]2CNC[C@@H]2CC1)=O
Computed Properties
- Exact Mass: 240.183778013g/mol
- Monoisotopic Mass: 240.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.6Ų
2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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